Cas no 128550-00-5 (1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-)

1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy- structure
128550-00-5 structure
Product Name:1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-
CAS No:128550-00-5
MF:C23H40N6O3
MW:448.602105140686
CID:207336
PubChem ID:182911
Update Time:2025-04-19

1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-
    • N-[3-[3-[4-(3-aminopropylamino)butylamino]propyl-hydroxyamino]propyl]-2-(4-hydroxy-1H-indol-3-yl)acetamide
    • Agelenotoxin 448
    • Agel 448
    • 128550-00-5
    • DTXSID20155925
    • Inchi: 1S/C23H40N6O3/c24-9-4-12-25-10-1-2-11-26-13-5-15-29(32)16-6-14-27-22(31)17-19-18-28-20-7-3-8-21(30)23(19)20/h3,7-8,18,25-26,28,30,32H,1-2,4-6,9-17,24H2,(H,27,31)
    • InChI Key: FSGGDDPNTYEPDY-UHFFFAOYSA-N
    • SMILES: ON(CCCNC(CC1=CNC2C=CC=C(C1=2)O)=O)CCCNCCCCNCCCN

Computed Properties

  • Exact Mass: 447.30867
  • Monoisotopic Mass: 448.31618916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 18
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 135.77
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